Cas no 2828444-60-4 (Potassium (2-chloro-4-fluorobenzyl)trifluoroborate)

• Product Name: Potassium (2-chloro-4-fluorobenzyl)trifluoroborate
• CAS No: 2828444-60-4
• MF: C₇H₅BClF₄K
• MW: 250.47
• CID: 5141371
• PubChem ID: 63703824
• Update Time: 2026-03-03

Potassium (2-chloro-4-fluorobenzyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Borate(1-​)​, [(2-​chloro-​4-​fluorophenyl)​methyl]​trifluoro-​, potassium (1:1)​, (T-​4)​-
• potassium;(2-chloro-4-fluorophenyl)methyl-trifluoroboranuide
• MFCD18861733
• AKOS013014536
• SY309466
• POTASSIUM [(2-CHLORO-4-FLUOROPHENYL)METHYL]TRIFLUOROBORANUIDE
• Potassium (2-chloro-4-fluorobenzyl)trifluoroborate
• 2828444-60-4
• F77291

• Inchi： 1S/C7H5BClF4.K/c9-7-3-6(10)2-1-5(7)4-8(11,12)13;/h1-3H,4H2;/q-1;+1
• InChI Key： BZDCSRRRKKPAEK-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(F)=CC=C1C[B-](F)(F)F.[K+]

Computed Properties

• Exact Mass: 249.9746022g/mol
• Monoisotopic Mass: 249.9746022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Potassium (2-chloro-4-fluorobenzyl)trifluoroborate

Research Brief on Potassium (2-chloro-4-fluorobenzyl)trifluoroborate (CAS: 2828444-60-4) in Chemical Biology and Pharmaceutical Applications

Potassium (2-chloro-4-fluorobenzyl)trifluoroborate (CAS: 2828444-60-4) is an organoboron compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound belongs to the family of potassium trifluoroborate salts, which are widely used as stable and reactive intermediates in Suzuki-Miyaura cross-coupling reactions. The presence of both chloro and fluoro substituents on the benzyl ring enhances its reactivity and selectivity, making it a valuable building block for the synthesis of complex molecules, including potential drug candidates.

Recent studies have highlighted the role of Potassium (2-chloro-4-fluorobenzyl)trifluoroborate in the development of novel therapeutic agents. For instance, researchers have utilized this compound in the synthesis of bioactive molecules targeting various diseases, such as cancer, infectious diseases, and neurological disorders. Its stability under physiological conditions and compatibility with a wide range of reaction conditions make it an attractive choice for medicinal chemists. Additionally, the compound's ability to participate in palladium-catalyzed cross-coupling reactions has been exploited to create diverse chemical libraries for high-throughput screening.

In a groundbreaking study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the use of Potassium (2-chloro-4-fluorobenzyl)trifluoroborate as a key intermediate in the synthesis of a new class of kinase inhibitors. These inhibitors showed promising activity against several cancer cell lines, with IC50 values in the nanomolar range. The study also revealed that the chloro and fluoro substituents played a critical role in enhancing the binding affinity of the inhibitors to their target proteins. This finding underscores the importance of this compound in the design of next-generation anticancer therapies.

Another area of research where Potassium (2-chloro-4-fluorobenzyl)trifluoroborate has shown potential is in the development of positron emission tomography (PET) radiotracers. A recent study in the journal ACS Chemical Biology reported the synthesis of a fluorine-18 labeled derivative of this compound, which exhibited excellent in vivo stability and target specificity. The radiotracer was successfully used to image tumor-associated biomarkers in preclinical models, highlighting its potential for diagnostic applications in oncology.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Potassium (2-chloro-4-fluorobenzyl)trifluoroborate. Researchers are actively exploring innovative synthetic routes and purification techniques to address these issues. For example, a recent publication in Organic Process Research & Development described a scalable and cost-effective method for the preparation of this compound, which could facilitate its broader adoption in pharmaceutical research and development.

In conclusion, Potassium (2-chloro-4-fluorobenzyl)trifluoroborate (CAS: 2828444-60-4) is a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique chemical properties and broad applicability make it a key player in the development of novel therapeutics and diagnostic tools. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for new breakthroughs in the field.